BENGHE Troubleshooting & Optimization

Check Availability & Pricing

"2-Pyridinesulfonylacetonitrile" handling and
storage recommendations

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Pyridinesulfonylacetonitrile

Cat. No.: B069136

Technical Support Center: 2-
Pyridinesulfonylacetonitrile

This guide provides essential information for the safe handling, storage, and troubleshooting of
2-Pyridinesulfonylacetonitrile for researchers, scientists, and drug development
professionals.

Frequently Asked Questions (FAQSs)
Q1: What is 2-Pyridinesulfonylacetonitrile and what are its key properties?

2-Pyridinesulfonylacetonitrile (CAS No. 170449-34-0) is a chemical compound with the
molecular formula C7TH6N202S.[1][2][3] It is an off-white to light yellow solid at room
temperature.[3] Due to inconsistencies in publicly available data for similar compounds, it is
crucial to refer to the specific properties of the compound with this CAS number to ensure safe
handling.

Q2: What are the primary hazards associated with 2-Pyridinesulfonylacetonitrile?

Based on data for structurally similar compounds, 2-Pyridinesulfonylacetonitrile is
considered hazardous. The primary hazards include:

o Harmful if swallowed, in contact with skin, or if inhaled.[4]
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o Causes skin irritation.[4]

o Causes serious eye irritation.[4]

o May cause respiratory irritation.[4]

Q3: What personal protective equipment (PPE) should be worn when handling this compound?

Always wear appropriate personal protective equipment to minimize exposure. This includes:

o Eye/Face Protection: Safety glasses with side-shields or goggles.

o Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and other
protective clothing as necessary to prevent skin contact.

o Respiratory Protection: Use in a well-ventilated area. If dust or aerosols are generated, a
NIOSH/MSHA approved respirator is recommended.[4]

Q4: How should 2-Pyridinesulfonylacetonitrile be stored?

Proper storage is crucial for maintaining the integrity of the compound and ensuring safety.

Keep the container tightly closed in a dry, cool, and well-ventilated place.[4]

Store under an inert atmosphere.

Keep away from heat, sparks, open flames, and other ignition sources.

Protect from moisture and air.

Troubleshooting Guide

Issue: I've seen conflicting information about the physical state of this compound. Is it a liquid
or a solid?

Solution: 2-Pyridinesulfonylacetonitrile (CAS: 170449-34-0) is a solid at room temperature,
with a melting point of 77-79°C.[3] The conflicting information likely arises from safety data
sheets for other, structurally different compounds that may have been incorrectly associated
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with this chemical. Always verify the CAS number to ensure you are consulting the correct
safety and handling information.

Issue: What should I do in case of accidental exposure?
Solution: Follow these first-aid measures immediately:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if you feel unwell.[4]

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing and wash it before reuse. If skin irritation occurs, get medical advice.

[4]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.[4]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or doctor if
you feel unwell.[4]

Issue: What materials are incompatible with 2-Pyridinesulfonylacetonitrile?

Solution: Avoid contact with strong oxidizing agents, strong acids, strong bases, and strong
reducing agents.[5]

Quantitative Data Summary
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Property Value

CAS Number 170449-34-0

Molecular Formula C7H6N202S

Molecular Weight 182.2 g/mol

Appearance Off-white to light yellow solid
Melting Point 77-79 °C

Boiling Point 440.8 £ 41.0 °C (Predicted)
Density 1.356 + 0.06 g/cm3 (Predicted)

Experimental Protocols & Workflows
Chemical Spill Response Workflow

In the event of a spill, a clear and immediate response is critical to ensure safety. The following
diagram outlines the recommended workflow for handling a spill of 2-
Pyridinesulfonylacetonitrile.
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Immediate Actions
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i
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i

Contain Spill with Inert Material
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:

Carefully Collect Spilled Material

Dis;osal

Place in a Sealed Container

'

Dispose of as Hazardous Waste

Click to download full resolution via product page

Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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